Cas no 58766-10-2 (2-Nonanone, 3-butyl-)

• Product name: 2-Nonanone, 3-butyl-
• CAS No: 58766-10-2
• MF: C₁₃H₂₆O
• MW: 198.344944477081
• CID: 340946
• PubChem ID: 59396976

2-Nonanone, 3-butyl- Chemical and Physical Properties

Names and Identifiers

• 2-Nonanone, 3-butyl-
• 3-butylnonan-2-one
• DTXSID90731851
• SCHEMBL13235903
• 58766-10-2

• Inchi： InChI=1S/C13H26O/c1-4-6-8-9-11-13(12(3)14)10-7-5-2/h13H,4-11H2,1-3H3
• InChI Key： LRELAAXJZFNFAX-UHFFFAOYSA-N
• SMILES： C(C(CCCCCC)C(=O)C)CCC

Computed Properties

• Exact Mass: 198.19848
• Monoisotopic Mass: 198.198365449g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 9
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07